Cas no 781616-32-8 (1,3-Bis(bromomethyl)-5-chlorobenzene)

• Product Name: 1,3-Bis(bromomethyl)-5-chlorobenzene
• CAS No: 781616-32-8
• MF: C₈H₇Br₂Cl
• MW: 298.402179956436
• MDL: MFCD18378619
• CID: 3162740
• PubChem ID: 66749009
• Update Time: 2025-11-06

1,3-Bis(bromomethyl)-5-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-BIS(BROMOMETHYL)-5-CHLORO-BENZENE
• EN300-225281
• 834-136-4
• SCHEMBL625710
• 1,3-bis(bromomethyl)-5-chlorobenzene
• 781616-32-8
• Benzene, 1,3-bis(bromomethyl)-5-chloro-
• 1,3-Bis(bromomethyl)-5-chlorobenzene

• MDL： MFCD18378619
• Inchi： 1S/C8H7Br2Cl/c9-4-6-1-7(5-10)3-8(11)2-6/h1-3H,4-5H2
• InChI Key： XZHUMKMJIWMDNH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(CBr)C=1)Cl

Computed Properties

• Exact Mass: 297.85825Da
• Monoisotopic Mass: 295.86030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-Bis(bromomethyl)-5-chlorobenzene

Recent Advances in the Application of 1,3-Bis(bromomethyl)-5-chlorobenzene (CAS: 781616-32-8) in Chemical Biology and Pharmaceutical Research

1,3-Bis(bromomethyl)-5-chlorobenzene (CAS: 781616-32-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its two bromomethyl groups and a chloro substituent on a benzene ring, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, materials science, and as a crosslinking agent in polymer chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1,3-Bis(bromomethyl)-5-chlorobenzene as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized its reactive bromomethyl groups to introduce various pharmacophores, resulting in compounds with potent activity against specific cancer-related kinases. The study highlighted the compound's versatility in medicinal chemistry applications, particularly in structure-activity relationship (SAR) studies.

In materials science, a team from MIT reported in Advanced Materials (2024) the application of this compound as a crosslinker for the development of novel porous organic polymers (POPs). The researchers found that the dual reactivity of the bromomethyl groups allowed for efficient network formation, while the chloro substituent provided additional sites for post-synthetic modification. These materials showed exceptional performance in gas storage applications, particularly for carbon capture technologies.

Recent toxicological studies (2024, Chemical Research in Toxicology) have provided new insights into the safety profile of 1,3-Bis(bromomethyl)-5-chlorobenzene. While confirming its reactive nature, the studies established proper handling protocols and demonstrated that with appropriate precautions, it can be safely used in laboratory settings. This information is particularly valuable for pharmaceutical companies considering its use in large-scale synthesis.

The compound has also found applications in chemical biology as a protein crosslinking agent. A Nature Chemical Biology publication (2023) described its use in studying protein-protein interactions, where its specific reactivity profile allowed for selective crosslinking under controlled conditions. This application opens new possibilities for understanding complex biological systems at the molecular level.

Looking forward, the unique chemical properties of 1,3-Bis(bromomethyl)-5-chlorobenzene (781616-32-8) position it as a valuable tool in multiple areas of chemical and pharmaceutical research. Ongoing studies are exploring its potential in targeted drug delivery systems and as a scaffold for the development of new molecular probes. As research continues, we anticipate seeing more innovative applications of this versatile compound in the coming years.